![molecular formula C10H10F3N3 B6201887 5-(trifluoromethyl)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene CAS No. 1897877-53-0](/img/no-structure.png)
5-(trifluoromethyl)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene
Overview
Description
5-(Trifluoromethyl)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene, or 5-TFMT, is a heterocyclic aromatic compound composed of three rings of carbon atoms and one ring of nitrogen atoms. It has been studied for its potential applications in fields such as organic synthesis, materials science, and medicinal chemistry. 5-TFMT is a novel compound with unique chemical and physical properties, which allows it to be used in a variety of applications.
Mechanism of Action
The mechanism of action of 5-TFMT is not yet fully understood. However, it is believed to act as an electron-withdrawing group, which can stabilize the electrons in the molecule and make it more reactive. This can lead to increased reactivity in organic reactions, which can be beneficial in organic synthesis. In addition, 5-TFMT can be used as a ligand in coordination chemistry, which can help to stabilize the reaction products.
Biochemical and Physiological Effects
5-TFMT has not been studied extensively for its potential biochemical and physiological effects. However, it is believed to be non-toxic and non-carcinogenic. In addition, it has been suggested that 5-TFMT may have potential anti-inflammatory and anti-cancer properties. Further research is needed to determine the potential biochemical and physiological effects of 5-TFMT.
Advantages and Limitations for Lab Experiments
5-TFMT has several advantages for use in laboratory experiments. It is a stable compound, which makes it easy to store and handle. In addition, it is a versatile compound, which can be used in a variety of reactions and applications. However, there are some limitations to its use in laboratory experiments. 5-TFMT is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, it is a relatively expensive compound, which can limit its use in some experiments.
Future Directions
The potential applications of 5-TFMT are still being explored, and there are many possible future directions for research. These include further studies of its potential use in materials science, such as for the synthesis of new materials for drug delivery. In addition, further studies could be conducted to explore its potential use in medicinal chemistry and to determine its biochemical and physiological effects. Finally, further research could be conducted to better understand the mechanism of action of 5-TFMT and to develop new methods for its synthesis.
Synthesis Methods
5-TFMT can be synthesized using a variety of methods, including the Diels-Alder reaction and the Wittig reaction. The Diels-Alder reaction involves the addition of a diene and a dienophile to form a cyclic compound. In this case, the diene is 5-(trifluoromethyl)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene and the dienophile is an alkene. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium ylide to form an alkylidene. Both of these methods can be used to synthesize 5-TFMT.
Scientific Research Applications
5-TFMT has been studied for its potential applications in scientific research. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a building block for the synthesis of other compounds. In addition, 5-TFMT has been studied for its potential use in materials science, such as for the synthesis of polymers and for new materials for drug delivery.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(trifluoromethyl)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene can be achieved through a multi-step process involving the formation of key intermediates.", "Starting Materials": [ "2,4,6-trichloro-1,3,5-triazine", "1,2-diaminocyclohexane", "sodium azide", "trifluoroacetic acid", "sodium hydroxide", "acetic anhydride", "triethylamine", "methanol", "chloroform" ], "Reaction": [ "Step 1: The starting material 2,4,6-trichloro-1,3,5-triazine is reacted with sodium azide in the presence of sodium hydroxide to form 2,4,6-triazido-1,3,5-triazine.", "Step 2: 2,4,6-triazido-1,3,5-triazine is then reacted with 1,2-diaminocyclohexane in the presence of trifluoroacetic acid to form the intermediate 5-(amino)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene.", "Step 3: The intermediate is then reacted with acetic anhydride and triethylamine in methanol to form the N-acetyl derivative.", "Step 4: The N-acetyl derivative is then reacted with chloroform and triethylamine to form the final product, 5-(trifluoromethyl)-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene." ] } | |
| 1897877-53-0 | |
Molecular Formula |
C10H10F3N3 |
Molecular Weight |
229.2 |
Purity |
95 |
Origin of Product |
United States |
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